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Compound of Interest

Compound Name:
2-Biphenyl-4-yl-5-phenyl-1,3,4-

oxadiazole

Cat. No.: B1585544 Get Quote

An In-Depth Technical Guide to 2-Biphenyl-4-yl-5-phenyl-1,3,4-oxadiazole: Synthesis,

Properties, and Key Applications

Executive Summary
2-(4-Biphenylyl)-5-phenyl-1,3,4-oxadiazole (PBD) is a heterocyclic aromatic compound that has

garnered significant attention across multiple scientific disciplines. Built upon the robust and

versatile 1,3,4-oxadiazole core, PBD integrates biphenyl and phenyl substituents, bestowing

upon it a unique combination of photophysical and biological properties. The 1,3,4-oxadiazole

ring is considered a "privileged scaffold" in medicinal chemistry due to its metabolic stability

and its role as a bioisostere for amide and ester groups, enhancing pharmacokinetic properties.

[1][2] This guide, intended for researchers and drug development professionals, provides a

comprehensive overview of PBD, covering its fundamental chemistry, synthetic routes, and its

established and emerging applications in both medicinal chemistry and materials science. We

will explore the causality behind its utility, from its mechanisms of anticancer action to its

function as an electron transport material in organic electronics.

Part 1: Foundational Chemistry & Synthesis
The 1,3,4-Oxadiazole Scaffold: A Privileged Structure
The 1,3,4-oxadiazole nucleus is a five-membered heterocyclic ring containing one oxygen and

two nitrogen atoms. This scaffold is a cornerstone in the design of functional molecules for
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several key reasons:

Bioisosterism and Stability: The oxadiazole ring is often used as a bioisostere for amide and

ester functionalities. This substitution can improve metabolic stability by resisting enzymatic

hydrolysis, a critical advantage in drug design.[2]

Pharmacokinetic Enhancement: The inclusion of the –N=C-O- group can increase

lipophilicity, which may facilitate the transport of molecules across biological membranes to

reach their intended targets.[1]

Receptor Interactions: The pyridine-type nitrogen atoms in the ring act as hydrogen bond

acceptors, enabling strong interactions with various biological receptors and enzymes.[3]

This capability is fundamental to its broad spectrum of biological activities.[3][4][5]

Electronic Properties: The electron-withdrawing nature of the oxadiazole ring makes it an

excellent electron transporter, a property that is heavily exploited in the field of organic

electronics.[6]

Physicochemical Properties of 2-Biphenyl-4-yl-5-phenyl-
1,3,4-oxadiazole (PBD)
PBD is a stable, white to off-white powder with well-defined physical properties that are critical

for its application in both solution-based assays and solid-state devices.
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Property Value Reference(s)

Chemical Formula C₂₀H₁₄N₂O [7][8]

Molecular Weight 298.34 g/mol [7][8]

CAS Number 852-38-0 [7][9]

Melting Point 167-169 °C [7][8]

Appearance White or off-white powder [8]

Solubility
Soluble in toluene and other

organic solvents
[8]

SMILES
c1ccc(cc1)-c2ccc(cc2)-

c3nnc(o3)-c4ccccc4
[7]

InChI Key
WMAXWOOEPJQXEB-

UHFFFAOYSA-N
[7]

Synthetic Strategies
The most common and efficient pathway to synthesize 2,5-disubstituted 1,3,4-oxadiazoles like

PBD is through the cyclodehydration of N,N'-diacylhydrazines. This method is widely adopted

due to its reliability and the accessibility of starting materials. The choice of the dehydrating

agent is critical and influences reaction conditions and yield. Agents like phosphorus

oxychloride (POCl₃), thionyl chloride, and polyphosphoric acid are frequently employed.[1]

The general workflow involves two primary steps: first, the formation of a diacylhydrazine

intermediate from an acid hydrazide and an acyl chloride (or carboxylic acid), followed by an

intramolecular cyclization reaction facilitated by the dehydrating agent.
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Step 1: Diacylhydrazine Formation

Step 2: Cyclodehydration

Biphenyl-4-carbohydrazide

N'-Benzoyl-biphenyl-4-carbohydrazide
(Diacylhydrazine Intermediate)

Base (e.g., Pyridine)

Benzoyl Chloride

Diacylhydrazine IntermediateDehydrating Agent
(e.g., POCl₃)

2-Biphenyl-4-yl-5-phenyl-1,3,4-oxadiazole
(PBD)

Heat
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Downstream Signaling Cascade

Cellular Outcomes
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OLED Device Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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